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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

LAS190792, also known as AZD8999, is a novel investigational bifunctional molecule designed
for the treatment of chronic respiratory diseases such as Chronic Obstructive Pulmonary
Disease (COPD) and asthma.[1][2] As a Muscarinic Antagonist and [32-Adrenoceptor Agonist
(MABA), LAS190792 combines two clinically validated bronchodilator mechanisms in a single
entity. This guide provides a comprehensive overview of the core mechanism of action of
LAS190792, supported by preclinical and clinical data, detailed signaling pathways, and
generalized experimental protocols.

Core Mechanism of Action: A Dual Approach to
Bronchodilation

LAS190792 exerts its therapeutic effect through a synergistic dual mechanism of action on the
smooth muscle of the airways:

e Muscarinic Receptor Antagonism: LAS190792 is a potent antagonist of muscarinic
acetylcholine receptors, particularly the M3 subtype, which is predominantly expressed in
airway smooth muscle.[1][3] By blocking the binding of acetylcholine to M3 receptors,
LAS190792 inhibits the parasympathetic-mediated bronchoconstriction, a key contributor to
airway narrowing in respiratory diseases.
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e [2-Adrenoceptor Agonism: Concurrently, LAS190792 acts as an agonist at the [32-
adrenoceptors, which are also highly expressed on airway smooth muscle cells.[1] Activation
of these receptors stimulates a signaling cascade that leads to smooth muscle relaxation,
actively promoting bronchodilation.

This combination of antagonizing bronchoconstriction and stimulating bronchodilation is
intended to provide superior and sustained improvement in lung function compared to single-
mechanism agents.

Signaling Pathways

The dual pharmacological actions of LAS190792 target two distinct G-protein coupled receptor
(GPCR) signaling pathways within the airway smooth muscle cells.

Muscarinic M3 Receptor Antagonism Pathway

LAS190792 competitively blocks the M3 muscarinic receptor, preventing the downstream
signaling cascade initiated by acetylcholine. This inhibitory action prevents bronchoconstriction.
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Caption: Muscarinic M3 Receptor Antagonism Pathway by LAS190792.

B2-Adrenoceptor Agonism Pathway

As a 32-adrenoceptor agonist, LAS190792 activates a signaling pathway that culminates in
airway smooth muscle relaxation and bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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